1,2-Diarachidoyl-sn-glycero-3-phosphocholine

• CAS No.: 61596-53-0
• Product Name: 1,2-Diarachidoyl-sn-glycero-3-phosphocholine
• Molecular Formula: C48H96NO8P
• Molecular Weight: 846.3 g/mol
• IUPAC Name: [(2R)-2,3-di(icosanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C48H96NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-47(50)54-44-46(45-56-58(52,53)55-43-42-49(3,4)5)57-48(51)41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h46H,6-45H2,1-5H3/t46-/m1/s1
• Standard InChIKey: YKIOPDIXYAUOFN-YACUFSJGSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCCCC
• SMILES: CCCCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCCCCCC
• Physical Description: Solid
• Description: PC(20:0/20:0), also known as gpcho(40:0) or lecithin, belongs to the class of organic compounds known as phosphatidylcholines. These are glycerophosphocholines in which the two free -OH are attached to one fatty acid each through an ester linkage. Thus, PC(20:0/20:0) is considered to be a glycerophosphocholine lipid molecule. PC(20:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(20:0/20:0) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, PC(20:0/20:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(20:0/20:0) participates in a number of enzymatic reactions. In particular, S-Adenosylhomocysteine and PC(20:0/20:0) can be biosynthesized from S-adenosylmethionine and pe-nme2(20:0/20:0); which is catalyzed by the enzyme phosphatidylethanolamine N-methyltransferase. Furthermore, Cytidine monophosphate and PC(20:0/20:0) can be biosynthesized from CDP-choline and DG(20:0/20:0/0:0) through its interaction with the enzyme choline/ethanolaminephosphotransferase. Finally, PC(20:0/20:0) and L-serine can be converted into choline and PS(20:0/20:0); which is mediated by the enzyme phosphatidylserine synthase. In humans, PC(20:0/20:0) is involved in phosphatidylethanolamine biosynthesis pe(20:0/20:0) pathway and phosphatidylcholine biosynthesis PC(20:0/20:0) pathway.
• Synonyms: 1,2-DAPC;L-α-Diarachidonoyl lecithin;1,2-Diarachidoyl-sn-glycero-3-Phosphocholine
• Reference: 1.Bagatolli, L.A., and Gratton, E. A correlation between lipid domain shape and binary phospholipid mixture composition in free standing bilayers: A two-photon fluorescence microscopy study. Biophysical Journal 79(1), 434-447 (2000).
• PubChem Compound: 22880141
• Last Modified: Nov 11 2021